14-Fluoro-16α-Methyl Prednisolone

• Synonyms: (8R,9S,10R,11S,13R,14R,16R,17R)-14-Fluoro-11,17-dihydroxy-17-(2-hydroxyacetyl)-10,13,16-trimethyl-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-3H-cyclopenta[a]phenanthren-3-one
• Molecular Formula: C₂₂H₂₉FO₅
• Molecular Weight: 392.46

Sourcing a well-characterized 14-fluoro corticosteroid for glucocorticoid receptor SAR studies is challenging due to the non-linear impact of halogen position on receptor binding. 14-Fluoro-16α-Methyl Prednisolone addresses this need with precisely positioned C-14 fluorine and 16α-methyl modifications unavailable in common analogs. • Enables GR ligand-binding pocket SAR studies comparing C-14 vs. C-9/C-6 fluorination effects on receptor kinetics • Serves as Dexamethasone EP Impurity A reference standard for HPLC/UPLC/LC-MS method validation and impurity profiling • Supports topical corticosteroid R&D evaluating C-14 fluorination impact on dermal bioavailability and metabolic stability Supplied with full analytical characterization. Inquire for bulk pricing.

14-Fluoro-16α-Methyl Prednisolone Overview

14-Fluoro-16α-Methyl Prednisolone is a synthetic corticosteroid derived from the prednisolone scaffold, distinguished by the introduction of a fluorine atom at the 14-position and a methyl group at the 16α-position . This compound, with a molecular formula of C₂₂H₂₉FO₅ and a molecular weight of 392.46, belongs to a class of molecules known for potent glucocorticoid activity . Its unique structural modifications, particularly the C-14 fluorine, differentiate it from more common analogs and are hypothesized to significantly alter its receptor binding kinetics, metabolic stability, and ultimately its pharmacological profile, making it a specialized candidate for research applications requiring tailored anti-inflammatory or immunomodulatory effects .

› GR ligand-binding pocket SAR studies

› C-14 fluorination impact on metabolic stability research

› Topical formulation penetration and local activity profiling

14-Fluoro-16α-Methyl Prednisolone: Importance of Precise Procurement

Generic substitution among corticosteroid analogs is not a viable strategy due to the profound and non-linear impact of specific structural modifications on activity, selectivity, and toxicity [1]. While compounds like prednisolone and dexamethasone are both potent glucocorticoids, the precise placement of a single fluorine atom (e.g., 9α in dexamethasone vs. 14 in 14-Fluoro-16α-Methyl Prednisolone) or the stereochemistry of a methyl group (16α vs. 16β) can drastically alter the molecule's three-dimensional conformation and, consequently, its interaction with the glucocorticoid receptor (GR), downstream gene expression, and metabolic fate [2]. Therefore, substituting 14-Fluoro-16α-Methyl Prednisolone with a 'similar' corticosteroid would likely yield non-comparable, and potentially misleading, results in any rigorous scientific or industrial application, underscoring the necessity for its specific procurement.

Target Compound

14-Fluoro-16α-Methyl Prednisolone

Unique 14-fluoro + 16α-methyl substitution pattern; GR interaction and metabolic profile likely distinct from common analogs.

Common Substitutes

Prednisolone

Lacks fluorine; GR affinity and metabolic half-life differ significantly; may not reproduce fluorinated steroid outcomes.

Dexamethasone (9α-fluoro)

Fluorine position differs (9α vs 14); receptor pocket interactions and pharmacokinetics may shift, not directly interchangeable.

• [1] He, Y., Yi, W., Suino-Powell, K., Zhou, X. E., Tolbert, W. D., Tang, X., ... & Xu, H. E. (2014). Structures and mechanism for the design of highly potent glucocorticoids. Cell Research, 24(6), 713–726. View Source
• [2] Arth, G. E., Fried, J., Johnston, D. B. R., Hoff, D. R., Sarett, L. H., Silber, R. H., ... & Winter, C. A. (1958). 16-Methylated Steroids. II. 16α-Methyl Analogs of Cortisone, a New Group of Anti-inflammatory Steroids. 9α-Halo Derivatives. Journal of the American Chemical Society, 80(12), 3161–3163. View Source

14-Fluoro-16α-Methyl Prednisolone: Differentiation Evidence

GR Binding Affinity

14-Fluoro-16α-Methyl Prednisolone's GR binding affinity is predicted to differ significantly from its parent compound, prednisolone, and its 9α-fluoro analog, dexamethasone. While direct binding data for this specific compound are not available in the public domain, the structural impact of the C-14 fluorine can be inferred from established structure-activity relationships (SAR) of other fluorinated steroids [1]. Fluorination at the 9α position, as in dexamethasone, enhances GR binding affinity approximately 30-fold compared to prednisolone (IC50 of ~0.03 µM vs. ~1.2 µM, respectively) [2]. The introduction of a fluorine atom at the 14-position is hypothesized to create a distinct electronic and steric environment within the GR ligand-binding pocket, leading to a unique affinity profile that is neither prednisolone- nor dexamethasone-like, thus requiring direct investigation [1].

GR Binding Affinity

Class-level inference

Target data not publicly available; predicted distinct profile vs. Prednisolone (IC50 ~1.2 µM) and Dexamethasone (IC50 ~0.03 µM).

Reported GR affinity context; unique 14-fluoro interaction predicted.

Requires direct binding assay validation.

Evidence Dimension	Glucocorticoid Receptor (GR) Binding Affinity (IC50)
Target Compound Data	Not directly available; predicted to differ based on SAR
Comparator Or Baseline	Prednisolone: IC50 = 1.2 µM [2]; Dexamethasone (9α-fluoro analog): IC50 = 0.03 µM [2]
Quantified Difference	For reference: Dexamethasone is ~40-fold more potent than prednisolone in this assay.
Conditions	Radioligand displacement assay using [3H]dexamethasone in rat hepatoma tissue culture cells [2].

Why This Matters

The unique 14-fluoro substitution pattern predicts a GR binding affinity distinct from standard research tools like prednisolone and dexamethasone, necessitating the use of the specific compound for research where precise receptor interactions are critical.

• [1] He, Y., Yi, W., Suino-Powell, K., Zhou, X. E., Tolbert, W. D., Tang, X., ... & Xu, H. E. (2014). Structures and mechanism for the design of highly potent glucocorticoids. Cell Research, 24(6), 713–726. View Source
• [2] McLean, H. M., Khalil, M. A., Heiman, A. S., & Lee, H. J. (1994). Novel fluorinated antiinflammatory steroid with reduced side effects: methyl 9 alpha-fluoroprednisolone-16-carboxylate. Journal of Pharmaceutical Sciences, 83(4), 476–480. View Source

Metabolic Stability via C-14 Fluorination

The metabolic stability of 14-Fluoro-16α-Methyl Prednisolone is expected to be markedly different from non-fluorinated analogs like prednisolone. Fluorination at the 9α position, as seen in dexamethasone, is known to significantly reduce oxidation of the 11β-hydroxyl group, a primary metabolic pathway, thereby increasing the compound's half-life [1]. The C-14 fluorine atom in 14-Fluoro-16α-Methyl Prednisolone is hypothesized to exert a similar or distinct stabilizing effect by altering the electron density of the steroid nucleus and creating a steric hindrance against metabolizing enzymes like CYP3A4. This contrasts with prednisolone, which is more readily metabolized, and with 16α-methyl prednisolone, which lacks the additional fluorine-mediated stabilization [2].

Metabolic Stability (C-14 F)

Class-level inference

Predicted enhanced stability vs. prednisolone (t1/2 ~2-4 h); dexamethasone reference t1/2 ~36-54 h.

Reported metabolic stability context; 14-fluorination may reduce oxidation.

Inferred from fluorination SAR; empirical confirmation needed.

Evidence Dimension	Relative Metabolic Stability (Inferred)
Target Compound Data	Predicted to have enhanced stability relative to prednisolone and 16α-methyl prednisolone due to C-14 fluorine.
Comparator Or Baseline	Prednisolone: Lower stability (t1/2 ~2-4h in humans) [2]; Dexamethasone (9α-fluoro analog): Higher stability (t1/2 ~36-54h in humans) [2].
Quantified Difference	For reference: Dexamethasone's plasma half-life is ~10-15x longer than prednisolone's.
Conditions	Inference from established glucocorticoid metabolism pathways and the effect of fluorination on steroid A-ring oxidation [REFS-1, REFS-2].

Why This Matters

The predicted altered metabolic profile due to 14-fluorination means that this compound cannot be substituted with prednisolone in studies where extended duration of action or reduced first-pass metabolism is required.

• [1] He, Y., Yi, W., Suino-Powell, K., Zhou, X. E., Tolbert, W. D., Tang, X., ... & Xu, H. E. (2014). Structures and mechanism for the design of highly potent glucocorticoids. Cell Research, 24(6), 713–726. View Source
• [2] DrugBank. (2026, April 3). Methylprednisolone. Retrieved April 21, 2026, from https://go.drugbank.com/drugs/DB00959 View Source

Topical Potency vs. Antedrugs

14-Fluoro-16α-Methyl Prednisolone's activity profile can be positioned relative to a class of soft steroids known as 'antedrugs'. The 9α-fluorination of a prednisolone-16-carboxylate (DP16CM) antedrug resulted in a 2-fold increase in topical anti-inflammatory potency in a rat ear edema model, with an IC50 of 0.16 µM for GR binding compared to 1.2 µM for the non-fluorinated parent [1]. While 14-Fluoro-16α-Methyl Prednisolone is not an antedrug (it lacks the labile carboxylate ester), the presence of a fluorine atom at a novel position (14) suggests it will exhibit a distinct topical potency and local/systemic activity balance compared to both standard corticosteroids and these newer antedrug compounds [1].

Topical Potency vs. Antedrugs

Class-level inference

9α-fluorinated antedrug shows 2-fold topical potency increase in rat ear edema model; 14-fluoro analog profile expected distinct.

Reported local activity context; may inform topical research comparisons.

Data derived from structurally related antedrug; not a direct measurement.

Evidence Dimension	Topical Anti-inflammatory Potency (Relative)
Target Compound Data	Potency and local/systemic profile are distinct and must be empirically determined.
Comparator Or Baseline	Fluorinated antedrug (Compound 10): 2x more potent topically than non-fluorinated antedrug (Compound 1) [1].
Quantified Difference	2-fold increase in topical potency upon 9α-fluorination of an antedrug scaffold.
Conditions	Acute rat croton oil-induced ear edema bioassay [1].

Why This Matters

The structural analogy to fluorinated antedrugs suggests that the 14-fluoro modification in this compound is likely to confer a unique topical potency and safety profile, making it a valuable comparator in dermatological or local anti-inflammatory research where balancing efficacy and systemic exposure is key.

• [1] McLean, H. M., Khalil, M. A., Heiman, A. S., & Lee, H. J. (1994). Novel fluorinated antiinflammatory steroid with reduced side effects: methyl 9 alpha-fluoroprednisolone-16-carboxylate. Journal of Pharmaceutical Sciences, 83(4), 476–480. View Source

14-Fluoro-16α-Methyl Prednisolone: Research Applications

GR Ligand Interactions

Due to its unique 14-fluoro and 16α-methyl substitutions, this compound serves as a specialized molecular probe for detailed structure-activity relationship (SAR) studies of the GR ligand-binding pocket. Its use can help elucidate how halogenation at the C-14 position, as opposed to the more common C-9 or C-6 positions, alters binding kinetics and conformational changes in the receptor, as inferred from studies of other GR ligands [1]. This makes it an invaluable tool for academic and industrial drug discovery programs seeking to design next-generation selective GR modulators (SEGRMs). [1]

Topical and Transdermal Formulations

The predicted altered physicochemical properties conferred by the C-14 fluorine atom make 14-Fluoro-16α-Methyl Prednisolone a strong candidate for evaluating the impact of fluorination at this position on skin penetration, local bioavailability, and dermal metabolism. This scenario is directly informed by the established link between fluorination and enhanced topical potency seen in related corticosteroid antedrugs [2]. This compound is essential for pharmaceutical scientists aiming to design a topical corticosteroid with a potentially improved therapeutic index, balancing high local anti-inflammatory action with minimal systemic absorption and side effects. [2]

Metabolic Pathway Analysis

The C-14 fluorine atom is hypothesized to significantly alter the metabolic fate of the steroid nucleus by impeding oxidation, similar to the established effect of 9α-fluorination in dexamethasone [1]. This compound can be used as a reference standard in in vitro and in vivo pharmacokinetic studies to identify and quantify specific metabolites, evaluate the role of cytochrome P450 enzymes (e.g., CYP3A4) in its clearance, and compare its metabolic stability against non-fluorinated and differently-fluorinated controls like prednisolone and dexamethasone. [1]

Analytical Method Development & Impurity Profiling

As a specialized derivative of prednisolone, this compound is critical as a high-purity reference standard for the development and validation of advanced analytical methods, such as HPLC, UPLC, and LC-MS . It can be used for impurity profiling in complex pharmaceutical matrices, the identification of related substances in the synthesis of novel corticosteroids, and for ensuring the identity and purity of the compound in research settings, which is a standard application for such specialized biochemicals .

Application

Selection Property

Validation Focus

GR ligand interaction studies

14-fluoro substitution effect on binding kinetics

GR binding assay and conformational change analysis

Topical formulation research

C-14 fluorine impact on skin penetration and local bioavailability

Franz cell permeation and dermal metabolism profiling

Metabolic pathway analysis

Fluorine-mediated resistance to CYP450 oxidation

In vitro metabolite identification and enzyme phenotyping

Analytical method development

High-purity reference for HPLC/UPLC/LC-MS

Impurity profiling and identity confirmation

• [1] He, Y., Yi, W., Suino-Powell, K., Zhou, X. E., Tolbert, W. D., Tang, X., ... & Xu, H. E. (2014). Structures and mechanism for the design of highly potent glucocorticoids. Cell Research, 24(6), 713–726. View Source
• [2] McLean, H. M., Khalil, M. A., Heiman, A. S., & Lee, H. J. (1994). Novel fluorinated antiinflammatory steroid with reduced side effects: methyl 9 alpha-fluoroprednisolone-16-carboxylate. Journal of Pharmaceutical Sciences, 83(4), 476–480. View Source